Cas no 370587-29-4 (Imidazo[1,2-a]pyrimidine, 2-[(1H-1,2,4-triazol-3-ylthio)methyl]-)

• Product Name: Imidazo[1,2-a]pyrimidine, 2-[(1H-1,2,4-triazol-3-ylthio)methyl]-
• CAS No: 370587-29-4
• MF: C₉H₈N₆S
• MW: 232.265018463135
• CID: 3952333
• PubChem ID: 700172
• Update Time: 2025-10-21

Imidazo[1,2-a]pyrimidine, 2-[(1H-1,2,4-triazol-3-ylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine, 2-[(1H-1,2,4-triazol-3-ylthio)methyl]-
• 2-(1H-1,2,4-triazol-5-ylsulfanylmethyl)imidazo[1,2-a]pyrimidine
• Imidazo[1,2-a]pyrimidine, 2-[(1H-1,2,4-triazol-5-ylthio)methyl]-
• SMR000347704
• Z56849586
• AKOS000807908
• MLS001004001
• AS-871/41345850
• HMS2665N07
• STL487873
• HMS1426E04
• imidazo[1,2-a]pyrimidin-2-ylmethyl 1H-1,2,4-triazol-5-yl sulfide
• 370587-29-4
• 2-[(1H-1,2,4-triazol-5-ylsulfanyl)methyl]imidazo[1,2-a]pyrimidine
• CHEMBL1452495
• IFLab1_005020

• Inchi： 1S/C9H8N6S/c1-2-10-8-13-7(4-15(8)3-1)5-16-9-11-6-12-14-9/h1-4,6H,5H2,(H,11,12,14)
• InChI Key： AGLKTHYCOIGKIO-UHFFFAOYSA-N
• SMILES： C12=NC(CSC3NN=CN=3)=CN1C=CC=N2

Computed Properties

• Exact Mass: 232.05311545Da
• Monoisotopic Mass: 232.05311545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.1Ų
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on Imidazo[1,2-a]pyrimidine, 2-[(1H-1,2,4-triazol-3-ylthio)methyl]-

Comprehensive Overview of Imidazo[1,2-a]pyrimidine, 2-[(1H-1,2,4-triazol-3-ylthio)methyl]- (CAS No. 370587-29-4)

The compound Imidazo[1,2-a]pyrimidine, 2-[(1H-1,2,4-triazol-3-ylthio)methyl]- (CAS No. 370587-29-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This article delves into the chemical properties, synthesis, applications, and recent advancements related to this compound, while addressing common queries and trending topics in the field.

Chemically, Imidazo[1,2-a]pyrimidine derivatives are known for their versatility in drug discovery. The presence of both imidazole and pyrimidine rings in the core structure enhances its ability to interact with biological targets, making it a promising scaffold for medicinal chemistry. The substitution with a 1H-1,2,4-triazol-3-ylthio group further augments its reactivity and potential therapeutic applications.

Recent studies highlight the role of Imidazo[1,2-a]pyrimidine derivatives in targeting enzymes and receptors involved in inflammatory and infectious diseases. Researchers are particularly interested in its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. The compound's ability to modulate cellular signaling pathways aligns with the growing demand for targeted therapies in precision medicine.

From a synthetic perspective, the preparation of Imidazo[1,2-a]pyrimidine, 2-[(1H-1,2,4-triazol-3-ylthio)methyl]- involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling or nucleophilic substitution strategies. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern synthetic chemistry.

In agrochemical applications, this compound's structural motifs are explored for their pesticidal and herbicidal properties. With the increasing focus on sustainable agriculture, researchers are investigating its efficacy against resistant pest strains, a pressing concern in global food security discussions.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical for its practical applications. Computational modeling and QSAR (Quantitative Structure-Activity Relationship) studies are often employed to predict its behavior, a methodology trending in drug design circles.

Environmental and regulatory aspects of Imidazo[1,2-a]pyrimidine derivatives are also under scrutiny. As the chemical industry moves toward greener alternatives, the biodegradability and ecotoxicity of such compounds are frequently searched topics in environmental science databases.

In conclusion, Imidazo[1,2-a]pyrimidine, 2-[(1H-1,2,4-triazol-3-ylthio)methyl]- (CAS No. 370587-29-4) represents a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and material science. Its study intersects with cutting-edge research areas, making it a subject of continuous exploration and innovation.